

The Emerging Role of 11 β -Hydroxytestosterone in Prostate Cancer Progression: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 11beta-Hydroxytestosterone

CAS No.: 1816-85-9

Cat. No.: B1222036

[Get Quote](#)

Introduction: Beyond Testosterone—A New Frontier in Castration-Resistant Prostate Cancer

Prostate cancer remains a formidable challenge in oncology, primarily due to its progression to a castration-resistant state (CRPC). For decades, androgen deprivation therapy (ADT), which targets testicular testosterone production, has been the cornerstone of treatment for advanced disease.[1][2] However, a significant number of tumors eventually relapse, driven by persistent androgen receptor (AR) signaling.[3][4] This has led to the understanding that CRPC is not truly "androgen-independent" but rather adapts to survive and proliferate despite low levels of circulating testosterone.[1]

A critical mechanism underlying this resistance is the tumor's ability to utilize alternative sources of androgens, particularly those originating from the adrenal glands.[2][5] While the conversion of adrenal precursors like DHEA to testosterone (T) and dihydrotestosterone (DHT) within the tumor microenvironment is well-documented, a newer, parallel pathway involving 11-oxygenated C19 steroids has emerged as a crucial driver of CRPC.[1][6][7]

This technical guide focuses on 11 β -hydroxytestosterone (11 β -OHT), a key intermediate in this alternative pathway. While 11 β -OHT itself is a weak androgen, its metabolic conversion to the potent androgens 11-ketotestosterone (11KT) and 11-ketodihydrotestosterone (11KDHT) presents a significant, previously overlooked source of AR activation in CRPC.[8][9][10] This document provides researchers, scientists, and drug development professionals with an in-depth overview of the biochemistry, mechanism of action, and experimental methodologies required to investigate the role of 11 β -OHT in prostate cancer progression.

Part 1: The Biochemistry of 11 β -Hydroxytestosterone and the 11-Oxygenated Androgen Pathway

The synthesis of 11 β -OHT and its potent derivatives is distinct from the canonical androgen synthesis pathway, originating from adrenal precursors under the control of the hypothalamic-pituitary-adrenal (HPA) axis, not the hypothalamic-pituitary-gonadal (HPG) axis.[11]

Adrenal Synthesis of Precursors


The journey begins in the adrenal cortex, specifically the zona reticularis. The enzyme cytochrome P450 11 β -hydroxylase (CYP11B1), which is primarily responsible for the final step of cortisol synthesis, also acts on androgen precursors.[12][13] CYP11B1 catalyzes the 11 β -hydroxylation of testosterone and androstenedione to produce 11 β -hydroxytestosterone (11 β -OHT) and 11 β -hydroxyandrostenedione (11OHA4), respectively.[8][14] This adrenal-specific expression of CYP11B1 is the critical reason why 11-oxygenated androgens are of adrenal origin.[11][15]

Peripheral Conversion to Potent Androgens

While 11 β -OHT and 11OHA4 are produced in the adrenals, their conversion to more potent AR agonists occurs primarily in peripheral tissues, including the prostate itself.[8][13]

- **Oxidation by 11 β -HSD2:** The enzyme 11 β -hydroxysteroid dehydrogenase type 2 (11 β -HSD2) oxidizes the 11 β -hydroxyl group of 11 β -OHT and 11OHA4 to form 11-ketotestosterone (11KT) and 11-ketoandrostenedione (11KA4).[8][14] This step is crucial as 11KT is a significantly more potent androgen than 11 β -OHT.[16]

- Reduction by AKR1C3 and SRD5A: The resulting 11-keto androgens can be further metabolized. Aldo-keto reductase 1C3 (AKR1C3), which is often overexpressed in CRPC, can reduce 11KA4 to 11KT.[17] Furthermore, steroid 5 α -reductase (SRD5A), the same enzyme that converts testosterone to the highly potent DHT, can convert 11KT to 11-ketodihydrotestosterone (11KDHT).[8][9] Studies have shown that 11KDHT is a full AR agonist with potency similar to DHT.[9][10][16]



[Click to download full resolution via product page](#)

Figure 1: Biosynthesis pathway of 11-oxygenated androgens.

Part 2: Mechanism of Action in Prostate Cancer Progression

The significance of the 11-oxygenated androgen pathway lies in its ability to bypass traditional ADT and sustain AR signaling in CRPC.

Activation of the Androgen Receptor

11KT and 11KDHT are bona fide androgens that bind to and activate the AR.[10]


Transactivation studies have demonstrated that 11KT can activate the AR with a potency similar to testosterone, while 11KDHT is a full AR agonist with activity comparable to DHT.[9][16] This activation leads to the transcription of AR target genes, such as Prostate-Specific Antigen (PSA, encoded by the KLK3 gene), which are critical for prostate cancer cell growth and survival.[10]

Quantitative Relevance in CRPC

The clinical relevance of this pathway is underscored by the significant concentrations of these steroids found in patients with CRPC. Even after castration, adrenal production of 11OHA4 continues, providing a steady stream of precursors for intratumoral conversion.^[1] Studies using advanced analytical techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) have quantified these androgens in patient plasma and tumor tissue, revealing levels sufficient to drive AR-dependent gene expression.^[7]^[18]

Steroid	Relative Androgenic Potency	Reported Concentration Range in CRPC Plasma	Primary Source
Testosterone (T)	+++	< 50 ng/dL (Castrate)	Testes (suppressed by ADT)
Dihydrotestosterone (DHT)	+++++	Low but significant intratumorally	Peripheral conversion of T/adrenal precursors
11 β -Hydroxytestosterone (11 β -OHT)	+	Variable, precursor	Adrenals
11-Ketotestosterone (11KT)	+++	~250-390 nM ^[18]	Peripheral conversion of 11 β -OHT/11OHA4
11-Ketodihydrotestosterone (11KDHT)	+++++	~19 nM ^[18]	Peripheral conversion of 11KT

Table 1: Comparison of key androgens in the context of CRPC.



[Click to download full resolution via product page](#)

Figure 2: Androgen Receptor (AR) signaling by 11-oxygenated androgens.

Part 3: Key Experimental Methodologies

Investigating the biological function of 11 β -OHT and its metabolites requires a suite of specialized cellular and analytical techniques. The causality behind these experimental choices rests on the need to isolate the effects of specific hormones in a controlled environment that mimics the CRPC state.

Cell-Based Assays: Interrogating AR Activity

Rationale: Cell-based assays are fundamental for dissecting the direct effects of 11-oxygenated androgens on AR signaling and prostate cancer cell biology. The LNCaP cell line is a common choice as it expresses a functional (though mutated, T877A) androgen receptor and is sensitive to androgens for growth and PSA production.^{[1][3]} The use of charcoal-stripped serum is critical to remove endogenous steroids from the culture medium, ensuring that any observed effects are due to the exogenously added compounds.

This assay quantitatively measures the ability of a compound to activate the AR and drive transcription from an androgen-responsive promoter.

- **Cell Seeding:** Seed LNCaP cells (or other AR-positive cells like VCaP) in 24-well plates at a density of 5×10^4 cells per well. Culture in RPMI-1640 medium supplemented with 10% charcoal-stripped fetal bovine serum (CS-FBS) for 24 hours.^[19]
- **Transfection:** Co-transfect the cells with two plasmids using a suitable lipid-based transfection reagent (e.g., Lipofectamine):
 - **Reporter Plasmid:** A plasmid containing a luciferase gene under the control of an androgen-responsive promoter (e.g., MMTV-Luc or a promoter with multiple Androgen Response Elements).^[20]
 - **Control Plasmid:** A plasmid expressing a different reporter (e.g., Renilla luciferase) under a constitutive promoter, to normalize for transfection efficiency.
- **Hormone Treatment:** After 24 hours of transfection, replace the medium with fresh medium containing 10% CS-FBS. Treat the cells with varying concentrations of 11 β -OHT, 11KT, 11KDHT, DHT (positive control), or vehicle (e.g., ethanol) for an additional 24 hours.

- **Cell Lysis:** Wash the cells with PBS and lyse them using a passive lysis buffer.
- **Luminescence Measurement:** Measure the firefly and Renilla luciferase activities sequentially in a luminometer using a dual-luciferase reporter assay system.[\[19\]](#)
- **Data Analysis:** Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Plot the normalized relative light units (RLUs) against the hormone concentration to generate dose-response curves.


This colorimetric assay assesses cell viability and proliferation by measuring the metabolic activity of the cells.

- **Cell Seeding:** Seed LNCaP cells in a 96-well plate at a density of 1,000-10,000 cells per well in 100 μ L of RPMI-1640 with 10% CS-FBS. Allow cells to adhere for 24 hours.
- **Hormone Treatment:** Treat the cells with the desired concentrations of 11-oxygenated androgens or controls in fresh medium.
- **Incubation:** Incubate the cells for the desired period (e.g., 48-96 hours) to allow for changes in proliferation.
- **MTT Addition:** Add 10 μ L of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) labeling reagent (5 mg/mL in PBS) to each well.
- **Formazan Formation:** Incubate the plate for 4 hours at 37°C to allow viable cells to reduce the yellow MTT to purple formazan crystals.
- **Solubilization:** Add 100 μ L of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[\[5\]](#)
- **Absorbance Reading:** Incubate the plate overnight in a humidified chamber. Measure the absorbance at a wavelength of 570 nm using a microplate reader.
- **Data Analysis:** Subtract the background absorbance (from wells with medium only) and plot the absorbance values against hormone concentrations.

In Vivo Modeling: LNCaP Xenografts for CRPC

Rationale: To understand the impact of 11 β -OHT on tumor growth in a physiological context, in vivo models are indispensable. The LNCaP xenograft model in immunodeficient mice is a gold standard for studying androgen-dependent prostate cancer.^{[1][8]} By surgically castrating the tumor-bearing mice, one can model the transition to castration resistance, providing an ideal system to test the ability of adrenal androgens like 11 β -OHT to drive tumor regrowth.

- **Cell Preparation:** Culture LNCaP cells to ~80% confluency. Harvest the cells and resuspend them in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 1×10^7 cells/mL.^[1]
- **Tumor Inoculation:** Subcutaneously inject 200 μ L of the cell suspension (2×10^6 cells) into the flank of 6-8 week old male immunodeficient mice (e.g., NOD-SCID or nude mice).^[1]
- **Tumor Growth Monitoring:** Monitor tumor growth by measuring tumor dimensions with calipers at least twice a week. Calculate tumor volume using the formula: $(\text{Length} \times \text{Width}^2)/2$.
- **Castration:** When tumors reach a volume of approximately 100-200 mm³, perform surgical castration to ablate testicular androgen production.^[12] This mimics ADT.
- **Tumor Regression and Relapse:** Following castration, monitor the tumors for an initial regression phase, followed by a period of regrowth, which signifies the development of castration resistance.
- **Treatment:** Once tumors exhibit castration-resistant growth, randomize the mice into treatment groups. Administer 11 β -OHT (or other compounds) via a suitable route (e.g., oral gavage, subcutaneous injection) and schedule. Include a vehicle control group.
- **Endpoint Analysis:** Continue monitoring tumor volume and animal body weight. At the end of the study, euthanize the mice and harvest the tumors for further analysis (e.g., weight measurement, qPCR for AR target genes, or steroid analysis by LC-MS/MS).



[Click to download full resolution via product page](#)

Figure 3: Experimental workflow for a castration-resistant xenograft model.

Analytical Chemistry: Quantifying Steroids

Rationale: Accurate measurement of low-concentration steroids in complex biological matrices is essential. LC-MS/MS is the gold standard for this application due to its high sensitivity and specificity, allowing for the simultaneous quantification of 11 β -OHT and its various metabolites.

[7][17]

- **Sample Collection:** Collect cell culture media from hormone-treated cells. Centrifuge to remove debris and store at -80°C.
- **Internal Standard Spiking:** Add a cocktail of deuterated internal standards for each steroid being measured (e.g., 11 β -OHT-d3) to a known volume of media. This corrects for extraction losses and matrix effects.
- **Extraction:** Perform liquid-liquid extraction to separate the steroids from the aqueous media. A common method is to use an organic solvent like methyl tert-butyl ether (MTBE) or ethyl acetate.[13]
- **Evaporation and Reconstitution:** Evaporate the organic solvent phase to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in a small volume of the initial mobile phase (e.g., 50:50 methanol:water).
- **LC Separation:** Inject the reconstituted sample into a liquid chromatography system. The steroids are separated based on their physicochemical properties on a C18 reverse-phase column using a gradient of mobile phases (e.g., water with 0.1% formic acid and methanol with 0.1% formic acid).
- **MS/MS Detection:** The eluent from the LC is introduced into a tandem mass spectrometer. The steroids are ionized (e.g., by electrospray ionization - ESI) and fragmented. The instrument is set to monitor specific precursor-to-product ion transitions for each steroid and its deuterated internal standard (Multiple Reaction Monitoring - MRM).
- **Quantification:** Generate a standard curve using known concentrations of each steroid. Quantify the amount of each steroid in the samples by comparing its peak area ratio (analyte/internal standard) to the standard curve.

Part 4: Therapeutic Implications and Future Directions

The elucidation of the 11-oxygenated androgen pathway opens new avenues for therapeutic intervention in CRPC. Since these androgens contribute to the pool of AR ligands that drive resistance, the enzymes in their synthesis pathway are attractive drug targets.

- Targeting CYP11B1: Inhibition of CYP11B1 could potentially block the production of all 11-oxygenated androgens at their source in the adrenal glands.
- Targeting Peripheral Enzymes: Inhibitors of 11 β -HSD2 or AKR1C3 could prevent the conversion of precursor steroids into potent androgens within the tumor microenvironment.

Future research should focus on developing specific inhibitors for these enzymes and evaluating their efficacy in preclinical models of CRPC. Furthermore, a deeper understanding of the regulation of these enzymes in prostate cancer cells and the development of robust clinical biomarkers to identify patients who rely on this pathway for tumor progression will be critical for translating these findings into effective therapies. The continued investigation of 11 β -hydroxytestosterone and its metabolites will undoubtedly be vital in the ongoing effort to overcome therapeutic resistance in prostate cancer.

References

- Wikipedia. 11 β -Hydroxytestosterone. [[Link](#)]
- Dalton, J. T., et al. (2018). Development of a High-Throughput Screening Assay for Small-Molecule Inhibitors of Androgen Receptor Splice Variants. *SLAS DISCOVERY: Advancing the Science of Drug Discovery*, 23(8), 811-821. [[Link](#)]
- Sharifi, N. (2020). The role of adrenal derived androgens in castration resistant prostate cancer. *The Journal of Steroid Biochemistry and Molecular Biology*, 203, 105736. [[Link](#)]
- Loddick, S. A., et al. (2005). Molecular mechanisms of castration-resistant prostate cancer progression. *Asian Journal of Andrology*, 7(1), 3-12. [[Link](#)]
- Wilson, V. S., et al. (2004). Development of Two Androgen Receptor Assays Using Adenoviral Transduction of MMTV-Luc Reporter and/or hAR for Endocrine Screening. *Toxicological Sciences*, 77(2), 207-220. [[Link](#)]

- Sartor, O., & Hricak, H. (2004). Underlying mechanism of castration resistance. *Drug Discovery Today: Disease Mechanisms*, 1(3), 317-322. [[Link](#)]
- Cai, C., et al. (2011). Contribution of Adrenal Glands to Intratumor Androgens and Growth of Castration-Resistant Prostate Cancer. *Cancer Research*, 71(20), 6503-6512. [[Link](#)]
- Tilki, D., et al. (2016). Understanding Mechanisms of Resistance in Metastatic Castration-resistant Prostate Cancer: The Role of the Androgen Receptor. *European Urology Focus*, 2(5), 523-532. [[Link](#)]
- Turcu, A. F., & Auchus, R. J. (2017). The Rise, Fall, and Resurrection of 11-Oxygenated Androgens in Human Physiology and Disease. *Hormone Research in Paediatrics*, 87(4), 213-222. [[Link](#)]
- Locke, J. A., & Sharifi, N. (2019). Adrenal Steroids and Resistance to Hormonal Blockade of Prostate and Breast Cancer. *Endocrinology*, 160(6), 1347-1356. [[Link](#)]
- Storbeck, K. H., et al. (2013). 11 β -Hydroxydihydrotestosterone and 11-ketodihydrotestosterone, novel C19 steroids with androgenic activity: a putative role in castration resistant prostate cancer? *Molecular and Cellular Endocrinology*, 377(1-2), 135-146. [[Link](#)]
- Barnard, L., et al. (2020). The role of adrenal derived androgens in castration resistant prostate cancer. *The Journal of Steroid Biochemistry and Molecular Biology*, 203, 105736. [[Link](#)]
- CancerTools.org. (2022). LNCAP xenograft prostate cancer progression model in NOD-SCID mice. [[Link](#)]
- ResearchGate. (n.d.). PPD inhibition of castration-resistant progression of LNCaP xenograft tumors. [[Link](#)]
- O'Reilly, M. W., et al. (2018). SAT-004 The Development And Application Of An Lc-ms/ms Method To Investigate The Stability Of 11 β -hydroxyandrostenedione And 11-ketotestosterone. *Endocrine Abstracts*, 56, SAT-004. [[Link](#)]

- Pretorius, E., et al. (2017). Profiling adrenal 11 β -hydroxyandrostenedione metabolites in prostate cancer cells, tissue and plasma: UPC2-MS/MS quantification of 11 β -hydroxytestosterone, 11keto-testosterone and 11keto-dihydrotestosterone. The Journal of Steroid Biochemistry and Molecular Biology, 165(Pt A), 163-171. [[Link](#)]
- Rege, J., & Auchus, R. J. (2018). 11-Oxygenated androgens in health and disease. Nature Reviews Endocrinology, 14(11), 661-673. [[Link](#)]
- Snaterse, G., et al. (2022). The role of 11-oxygenated androgens in prostate cancer. Endocrine-Related Cancer, 29(10), R155-R171. [[Link](#)]
- Barnard, L., et al. (2021). Hepatic metabolism of 11-oxygenated androgens in humans: an integrated in vivo and ex vivo approach. The Journal of Clinical Endocrinology & Metabolism, 106(12), e5033-e5046. [[Link](#)]
- Gösling, S., et al. (2022). Inclusion of 11-Oxygenated Androgens in a Clinical Routine LC-MS/MS Setup for Steroid Hormone Profiling. Metabolites, 13(1), 40. [[Link](#)]
- Barnard, L., et al. (2021). Hepatic metabolism of 11-oxygenated androgens in humans: an integrated in vivo and ex vivo approach. The Journal of Clinical Endocrinology & Metabolism, 106(12), e5033-e5046. [[Link](#)]
- Giltay, E. J. (2019). 11-Oxygenated Androgens Originate From the Adrenals. Period! And Now? The Journal of Clinical Endocrinology & Metabolism, 104(11), 5035-5037. [[Link](#)]
- Yazawa, T., et al. (2022). Adrenal gland involvement in 11-ketotestosterone production analyzed using LC-MS/MS. Frontiers in Endocrinology, 13, 988365. [[Link](#)]
- Taylor, D. R., et al. (n.d.). An LC-MS/MS method for the panelling of 13 steroids in serum. Synnovis. [[Link](#)]
- Pretorius, E., et al. (2016). 11-Ketotestosterone and 11-Ketodihydrotestosterone in Castration Resistant Prostate Cancer: Potent Androgens Which Can No Longer Be Ignored. PLOS ONE, 11(7), e0159867. [[Link](#)]
- Snaterse, G., et al. (2022). Androgen receptor mutations modulate activation by 11-oxygenated androgens and glucocorticoids. Endocrine-Related Cancer, 29(3), 131-145.

[\[Link\]](#)

- Storbeck, K. H., et al. (2019). The clinical and biochemical significance of 11-oxygenated androgens in human health and disease. The Journal of Steroid Biochemistry and Molecular Biology, 194, 105423. [\[Link\]](#)
- Turcu, A. F., & Auchus, R. J. (2015). Clinical Significance of 11-Oxygenated Androgens. Current Opinion in Endocrinology, Diabetes and Obesity, 22(3), 176-182. [\[Link\]](#)
- Turcu, A. F., et al. (2021). 24-Hour Profiles of 11-Oxygenated C19 Steroids and Δ^5 -Steroid Sulfates during Oral and Continuous Subcutaneous Glucocorticoids in 21-Hydroxylase Deficiency. The Journal of Clinical Endocrinology & Metabolism, 106(12), e5047-e5060. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. LNCaP Xenograft Model - Altogen Labs [\[altogenlabs.com\]](https://altogenlabs.com)
- 2. indigobiosciences.com [\[indigobiosciences.com\]](https://indigobiosciences.com)
- 3. Establishment of an orthotopic prostate cancer xenograft mouse model using microscope-guided orthotopic injection of LNCaP cells into the dorsal lobe of the mouse prostate - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- 4. tandfonline.com [\[tandfonline.com\]](https://tandfonline.com)
- 5. cellbiolabs.com [\[cellbiolabs.com\]](https://cellbiolabs.com)
- 6. chondrex.com [\[chondrex.com\]](https://chondrex.com)
- 7. Inclusion of 11-Oxygenated Androgens in a Clinical Routine LC-MS/MS Setup for Steroid Hormone Profiling - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- 8. meliordiscovery.com [\[meliordiscovery.com\]](https://meliordiscovery.com)
- 9. An androgen response element driven reporter assay for the detection of androgen receptor activity in prostate cells - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)

- [10. researchgate.net \[researchgate.net\]](#)
- [11. Fast and reliable quantification of aldosterone, cortisol and cortisone via LC-MS/MS to study 11 \$\beta\$ -hydroxysteroid dehydrogenase activities in primary cell cultures \[epub.ub.uni-muenchen.de\]](#)
- [12. Androgen Receptor Gene Expression in Prostate Cancer is Directly Suppressed by the Androgen Receptor Through Recruitment of Lysine Specific Demethylase 1 - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. aacrjournals.org \[aacrjournals.org\]](#)
- [14. SAT-004 The Development And Application Of An Lc-ms/ms Method To Investigate The Stability Of 11 \$\beta\$ -hydroxyandrostenedione And 11-ketotestosterone - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. researchgate.net \[researchgate.net\]](#)
- [16. Development of a High-Throughput Screening Assay for Small-Molecule Inhibitors of Androgen Receptor Splice Variants - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [17. academic.oup.com \[academic.oup.com\]](#)
- [18. atcc.org \[atcc.org\]](#)
- [19. db.cngb.org \[db.cngb.org\]](#)
- [20. synnovis.co.uk \[synnovis.co.uk\]](#)
- To cite this document: BenchChem. [The Emerging Role of 11 β -Hydroxytestosterone in Prostate Cancer Progression: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1222036/docs#the-emerging-role-of-11-hydroxytestosterone-in-prostate-cancer-progression-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)